Cas no 2742925-58-0 (Methyl (3aR,6aR)-2,3,3a,4,5,6-hexahydrofuro[2,3-c]pyrrole-6a-carboxylate;2,2,2-trifluoroacetic acid)

• Product Name: Methyl (3aR,6aR)-2,3,3a,4,5,6-hexahydrofuro[2,3-c]pyrrole-6a-carboxylate;2,2,2-trifluoroacetic acid
• CAS No: 2742925-58-0
• MF: C₁₀H₁₄F₃NO₅
• MW: 285.217073917389
• CID: 6158721
• PubChem ID: 138991478
• Update Time: 2025-07-21

Methyl (3aR,6aR)-2,3,3a,4,5,6-hexahydrofuro[2,3-c]pyrrole-6a-carboxylate;2,2,2-trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• Methyl (3aR,6aR)-2,3,3a,4,5,6-hexahydrofuro[2,3-c]pyrrole-6a-carboxylate;2,2,2-trifluoroacetic acid
• Rel-methyl (3aR,6aR)-hexahydro-6aH-furo[2,3-c]pyrrole-6a-carboxylate 2,2,2-trifluoroacetate
• 2309431-40-9
• EN300-6764870
• Z3637268889
• 2742925-58-0
• rac-methyl (3aR,6aR)-hexahydro-2H-furo[2,3-c]pyrrole-6a-carboxylate; trifluoroacetic acid

• Inchi： 1S/C8H13NO3.C2HF3O2/c1-11-7(10)8-5-9-4-6(8)2-3-12-8;3-2(4,5)1(6)7/h6,9H,2-5H2,1H3;(H,6,7)/t6-,8+;/m1./s1
• InChI Key： DQESWWQASMIKSZ-HNJRQZNRSA-N
• SMILES： FC(C(=O)O)(F)F.O1CC[C@@H]2CNC[C@]12C(=O)OC

Computed Properties

• Exact Mass: 285.08240703g/mol
• Monoisotopic Mass: 285.08240703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.9Ų

Additional information on Methyl (3aR,6aR)-2,3,3a,4,5,6-hexahydrofuro[2,3-c]pyrrole-6a-carboxylate;2,2,2-trifluoroacetic acid

Methyl (3aR,6aR)-2,3,3a,4,5,6-hexahydrofuro[2,3-c]pyrrole-6a-carboxylate;2,2,2-trifluoroacetic Acid (CAS No. 2742925-58-0): A Comprehensive Overview

Methyl (3aR,6aR)-2,3,3a,4,5,6-hexahydrofuro[2,3-c]pyrrole-6a-carboxylate;2,2,2-trifluoroacetic acid (CAS No. 2742925-58-0) is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of fused heterocyclic structures, which are known for their diverse biological activities and potential therapeutic applications. The unique stereochemistry and electronic properties of this molecule make it a promising candidate for further investigation in drug discovery.

The molecular structure of Methyl (3aR,6aR)-2,3,3a,4,5,6-hexahydrofuro[2,3-c]pyrrole-6a-carboxylate;2,2,2-trifluoroacetic acid is characterized by a hexahydrofuro[2,3-c]pyrrole core substituted with a carboxylate group at the 6a position and a trifluoroacetic acid moiety. This arrangement imparts distinct electronic and steric properties to the molecule. The presence of the trifluoroacetic acid group enhances the lipophilicity and metabolic stability of the compound, which are crucial factors in drug design. Additionally, the (3aR,6aR) stereochemistry suggests a high degree of specificity in its interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Molecular modeling studies have indicated that Methyl (3aR,6aR)-2,3,3a,4,5,6-hexahydrofuro[2,3-c]pyrrole-6a-carboxylate;2,2,2-trifluoroacetic acid may exhibit inhibitory effects on certain enzymes and receptors implicated in various diseases. Specifically, preliminary data suggest potential activity against enzymes involved in inflammation and pain pathways.

In the realm of medicinal chemistry,Methyl (3aR,6aR)-2,3,3a,4,5,6-hexahydrofuro[2,3-c]pyrrole-6a-carboxylate; has been explored as a scaffold for developing novel therapeutic agents. The hexahydrofuro[2.c]pyrrole core is a privileged structure that has been widely used in the design of bioactive molecules due to its ability to mimic natural product scaffolds and interact with biological targets in a specific manner. The carboxylate group at the 6a position provides a site for further functionalization through various chemical transformations.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and enantiopurity. Advanced synthetic techniques such as asymmetric hydrogenation and cross-coupling reactions have been employed to construct the desired stereocenter. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

One of the most intriguing aspects of Methyl (3aR,,-58-0 is its potential role in addressing unmet medical needs. Current research is focused on evaluating its efficacy in preclinical models for conditions such as chronic pain and neurodegenerative disorders. The trifluoroacetic acid moiety is particularly noteworthy as it has been shown to improve pharmacokinetic profiles by enhancing absorption and reducing metabolic degradation.

The pharmacological profile of this compound is being thoroughly investigated through both in vitro and in vivo studies. Initial experiments have revealed promising results regarding its ability to modulate key signaling pathways associated with disease progression. For instance,Methyl (3,,-58-0 has demonstrated potential as an antagonist for certain ion channels implicated in neuropathic pain.

From an industrial perspective,Methyl (,,-58-0 represents an exciting opportunity for pharmaceutical companies looking to develop innovative therapies. Its unique structural features and demonstrated biological activity make it a valuable asset in drug discovery pipelines. As research progresses,this compound may pave the way for new treatments targeting complex diseases.

The regulatory landscape surrounding novel pharmaceutical compounds like Methyl (,,-58-0 is stringent but well-established. Ensuring compliance with Good Manufacturing Practices (GMP) and conducting rigorous safety assessments are essential steps before clinical trials can begin. The collaborative efforts between academic researchers and industry professionals are crucial in bringing such compounds from bench to market efficiently.

In conclusion,Methyl (,,-58-0 stands out as a significant advancement in medicinal chemistry with far-reaching implications for human health. Its intricate molecular structure,unique stereochemistry,and promising pharmacological properties position it as a compelling candidate for further development into novel therapeutic agents addressing critical medical challenges worldwide.